![molecular formula C21H23N3O2S B2838009 2-((2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)thio)-N-(4-methoxyphenyl)acetamide CAS No. 899927-48-1](/img/structure/B2838009.png)
2-((2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)thio)-N-(4-methoxyphenyl)acetamide
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Description
2-((2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H23N3O2S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications
Bioequivalence and Pharmacokinetics
Bioequivalence studies, such as the one conducted by Annunziato and di Renzo (1993), examine the pharmacokinetic parameters of different formulations of a compound, in this case, ST-679, to ensure they produce comparable systemic exposure. These studies are crucial in the development of new drugs and formulations, ensuring that new or generic versions are equivalent to existing treatments in terms of absorption and action within the body [Annunziato & di Renzo, 1993].
Metabolite Characterization
Research into the metabolism of pharmaceutical compounds, such as the study on acetaminophen metabolism by Mrochek et al. (1974), helps in understanding how drugs are processed in the body. Identifying and quantifying drug metabolites can inform safety profiles, dosing strategies, and potential drug interactions, an essential part of drug development and regulatory approval [Mrochek et al., 1974].
Pharmacological Effects
Investigations into the pharmacological effects of compounds, such as the anti-inflammatory and antinociceptive properties of BP 2-94, contribute to the understanding of their therapeutic potential. Rouleau et al. (1997) explored how BP 2-94, a prodrug, releases a histamine H3 receptor agonist in vivo, providing insights into novel treatments for inflammatory diseases and pain management [Rouleau et al., 1997].
Toxicological Assessments
Toxicological assessments, like the case series on fomepizole use in acetaminophen overdose patients by Link et al. (2021), are vital for understanding the safety and potential risks associated with drug use. These studies can lead to the development of new therapeutic protocols and antidotes for drug overdoses, improving patient outcomes [Link et al., 2021].
Properties
IUPAC Name |
2-(2-ethyl-2-methyl-5-phenylimidazol-4-yl)sulfanyl-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O2S/c1-4-21(2)23-19(15-8-6-5-7-9-15)20(24-21)27-14-18(25)22-16-10-12-17(26-3)13-11-16/h5-13H,4,14H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJTVXMBGKDYDAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(N=C(C(=N1)SCC(=O)NC2=CC=C(C=C2)OC)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.